Cas no 52591-22-7 (3-Cyclobutene-1,2-dione,3-hydroxy-, potassium salt (1:1))

• Product Name: 3-Cyclobutene-1,2-dione,3-hydroxy-, potassium salt (1:1)
• CAS No: 52591-22-7
• MF: C₄HKO₃
• MW: 136.147242307663
• CID: 372184
• PubChem ID: 23679218
• Update Time: 2025-04-19

3-Cyclobutene-1,2-dione,3-hydroxy-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione,3-hydroxy-, potassium salt (1:1)
• MONILIFORMIN
• potassium,3,4-dioxocyclobuten-1-olate
• potassium;3,4-dioxocyclobuten-1-olate
• 52591-22-7
• 1-Hydroxycyclobut-1-ene-3,4-dione potassium salt
• CHEBI:201538
• Moniliformin potassium salt
• 3-Cyclobutene-1,2-dione, 3-hydroxy-, potassium salt
• Semisquaric acid potassium salt
• POTASSIUM 3,4-DIOXOCYCLOBUTEN-1-OLATE
• DTXSID00200568
• AKOS006282515

• Inchi： 1S/C4H2O3.K/c5-2-1-3(6)4(2)7;/h1,5H;/q;+1/p-1
• InChI Key： XBBHRCWBVJUMND-UHFFFAOYSA-M
• SMILES： [K+].[O-]C1=CC(C1=O)=O

Computed Properties

• Exact Mass: 98.000394
• Monoisotopic Mass: 98.000394
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4

Experimental Properties

• Boiling Point: 239.6°Cat760mmHg
• Flash Point: 113°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids Vinylogous acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids